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Compound of Interest

Compound Name: EC-17 (disodiuM salt)

Cat. No.: B8201589 Get Quote

Executive Summary
EC-17 (Folate-FITC) is a ligand-targeted fluorescent probe comprising folic acid conjugated to

fluorescein isothiocyanate (FITC) via an ethylenediamine spacer. It serves as a critical tool in

the development of Targeted Drug Delivery Systems (TDDS) by exploiting the overexpression

of Folate Receptor alpha (FR

) on epithelial malignancies (e.g., ovarian, lung, kidney cancers).

Unlike passive dyes, EC-17 mimics the pharmacokinetics of folate-drug conjugates (such as

Vintafolide/EC-145), making it the "Gold Standard" for validating receptor specificity,

internalization kinetics, and tumor-homing capability in vitro and in vivo. Furthermore, EC-17 is

currently utilized in advanced immunotherapy as a "universal adaptor" (Hapten) to redirect anti-

FITC CAR-T cells to FR-positive tumors.
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Parameter Specification

Chemical Name Folate-Fluorescein Isothiocyanate (Folate-FITC)

Molecular Weight ~873 Da

Excitation Max 490–494 nm (Blue)

Emission Max 515–520 nm (Green)

Target Receptor
Folate Receptor Alpha (FR

, FOLR1)

Binding Affinity (

)
~1 nM (High Affinity)

Solubility
Soluble in DMSO; sparingly soluble in

water/PBS at neutral pH

pH Sensitivity
High. Fluorescence quenches significantly at pH

< 6.0 (Endosomal/Lysosomal pH)

Mechanism of Action
The utility of EC-17 relies on Receptor-Mediated Endocytosis.

Binding: The folate moiety binds FR

on the cell surface.

Invagination: The receptor-ligand complex is internalized into an early endosome.

Acidification: As the endosome matures (pH drops to ~5.0), the receptor changes

conformation, releasing folate.

Signal Quenching (Critical Insight): Due to the pH-sensitivity of FITC, the fluorescence signal

diminishes in acidic compartments. This is a key indicator of successful internalization but

requires specific imaging considerations (see Protocols).
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Visualization: FR-Mediated Endocytosis Pathway
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Figure 1: Mechanism of EC-17 uptake. Note the pH-dependent quenching in late endosomes,

which distinguishes surface binding from lysosomal accumulation.

Experimental Protocols
Protocol A: Flow Cytometric Validation of FR Expression
Objective: Quantify FR
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expression on cancer cell lines (e.g., KB, HeLa) and validate specificity using a competition
assay.

Reagents:

EC-17 Stock (1 mM in DMSO).

Free Folic Acid (100 mM in DMSO or 1M NaOH neutralized to pH 7) - The Blocker.

Folate-deficient RPMI 1640 medium (Standard RPMI contains high folate, which competes

with the probe).

Expert Insight: Culturing cells in standard folate-rich medium saturates FRs. Passaging cells in

folate-deficient medium for at least 3-5 days prior to the experiment is mandatory to upregulate

receptors and clear bound folate.

Step-by-Step Workflow:

Cell Prep: Harvest cells (KB or HeLa) and wash 2x with PBS. Resuspend at

cells/mL.

Blocking Control (The "Specificity Check"):

Divide cells into two tubes: Test and Block.

Add Free Folic Acid (final conc. 100

M) to the Block tube.

Incubate for 15 mins at 4°C.

Staining:

Add EC-17 (final conc. 100 nM) to both tubes.

Note: The Block tube now has 1000x excess free folate competing with EC-17.
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Incubation: Incubate for 45 mins at 4°C (prevents internalization, assessing surface

expression only) or 37°C (assesses total uptake).

Wash: Wash cells 3x with ice-cold PBS to remove unbound probe.

Analysis: Analyze on Flow Cytometer (Blue Laser 488 nm, FITC channel).

Success Criteria: The Test sample should show high MFI (Mean Fluorescence Intensity).

The Block sample should show MFI reduced to near-background levels (>90% reduction).

Protocol B: Fluorescence Microscopy & Internalization
Tracking
Objective: Visualize the intracellular trafficking of EC-17.

Step-by-Step Workflow:

Seeding: Seed cells on sterile glass coverslips in folate-deficient media.

Pulse: Replace media with fresh media containing 100 nM EC-17.

Incubation: Incubate at 37°C for 1 hour.

Chase (Optional): Wash and replace with probe-free media for 1-4 hours to track lysosomal

routing.

Fixation: Wash 3x with PBS. Fix with 4% Paraformaldehyde (15 mins).

Caution: Avoid acidic mounting media, which will quench the FITC signal. Use a pH 8.0+

mounting medium (e.g., Fluoromount-G).

Imaging: Confocal microscopy (Ex 488 nm / Em 520 nm).

Observation: Punctate green staining indicates endosomal localization. Diffuse

cytoplasmic staining suggests endosomal escape (rare for folate alone).
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Advanced Application: EC-17 as a Universal Adaptor
for Immunotherapy
Beyond imaging, EC-17 is a key component in "Universal CAR-T" systems. Instead of

engineering T-cells against a tumor antigen (which might mutate), researchers engineer T-cells

against FITC. EC-17 acts as the bridge.

Visualization: The "Bridge" Strategy
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Figure 2: EC-17 functions as a bispecific adaptor, linking FR+ tumors to anti-FITC CAR-T cells.

[1] This allows "switching off" the therapy by stopping EC-17 administration.
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Issue Probable Cause Corrective Action

Weak Signal

(Flow/Microscopy)

1. High folate in culture

media.2. Acidic quenching

(internalized).

1. Switch to folate-deficient

media 48h prior.2. Use

Monensin or Chloroquine (50

M) during incubation to

neutralize endosomal pH and

recover FITC fluorescence.

High Background
Non-specific hydrophobic

binding of FITC.

Add 1% BSA to wash buffers.

Ensure washing is thorough

(3x).

No Blocking Effect
Concentration of Free Folate is

too low.

Ensure Free Folate is at least

100x (preferably 500-1000x)

the concentration of EC-17.

Photobleaching
FITC is highly susceptible to

light.

Keep samples covered in foil.

Use antifade mounting media.

Image immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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